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Compound of Interest

Compound Name: Gsk-872 hydrochloride

Cat. No.: B8143567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility characteristics of

GSK-872 hydrochloride, a potent and selective inhibitor of Receptor-Interacting Protein

Kinase 3 (RIPK3). Detailed protocols for its dissolution and handling are provided to ensure

accurate and reproducible experimental outcomes.

Introduction
GSK-872 hydrochloride is a crucial pharmacological tool for studying the necroptosis

signaling pathway, a form of regulated necrotic cell death. Its efficacy in research and drug

development is contingent upon proper handling and preparation, starting with its dissolution.

The solubility of a compound can vary significantly between different solvents and even

between batches of the same solvent. Therefore, understanding the solubility profile of GSK-
872 hydrochloride is critical for preparing stock solutions and ensuring the compound's

stability and activity in various assays.

Data Presentation: Solubility of GSK-872
Hydrochloride
The solubility of GSK-872 hydrochloride has been determined in several common laboratory

solvents. The data is summarized in the table below for easy comparison. It is important to note

that solubility can be influenced by factors such as solvent purity, temperature, and the
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presence of moisture. For instance, dimethyl sulfoxide (DMSO) is hygroscopic, and absorbed

moisture can significantly reduce the solubility of GSK-872 hydrochloride[1]. Therefore, using

fresh, anhydrous DMSO is highly recommended[1].

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO ≥ 100 260.76

Ultrasonic

treatment may

be required for

complete

dissolution.

[2][3]

76 - 77 198.17 - 200.78

Use of fresh

DMSO is critical

as moisture can

decrease

solubility.

[1]

38.35 100 [4]

Ethanol 38.35 100 [4]

10% DMSO in

90% (20% SBE-

β-CD in saline)

≥ 2.5 6.52

A suitable vehicle

for in vivo

studies.

[3]

10% DMSO in

90% corn oil
≥ 2.5 6.52

An alternative

vehicle for in vivo

administration.

[3]

10% DMSO,

40% PEG300,

5% Tween-80 in

45% saline

≥ 2.08 5.42

A complex

vehicle designed

for in vivo

solubility and

delivery.

[3]

Molecular Weight of GSK-872 (free base) is 383.49 g/mol . The hydrochloride salt will have a

slightly higher molecular weight (419.95 g/mol ), which should be considered for precise
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molarity calculations.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mg/mL stock solution of GSK-872
hydrochloride in DMSO.

Materials:

GSK-872 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired amount of GSK-872 hydrochloride powder in a

sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 100 mg/mL solution,

weigh 100 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO. For the example above,

add 1 mL of DMSO.

Dissolution: a. Tightly cap the tube/vial and vortex thoroughly for 1-2 minutes. b. If the

compound is not fully dissolved, place the tube/vial in an ultrasonic water bath. Sonicate for

10-15 minutes, or until the solution is clear[3]. c. Visually inspect the solution against a light

source to ensure no solid particles remain.

Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
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stability. Stock solutions in DMSO are reported to be stable for up to 1 month at -20°C and

up to 6 months at -80°C[2].

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays
This protocol details the dilution of the high-concentration DMSO stock solution for use in cell

culture experiments.

Materials:

High-concentration GSK-872 hydrochloride stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for the cell line being used

Procedure:

Serial Dilution: Perform serial dilutions of the DMSO stock solution in cell culture medium to

achieve the desired final concentrations.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of GSK-872
hydrochloride used, to account for any effects of the solvent on the cells.

Final Concentration: The final concentration of DMSO in the cell culture medium should

typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Protocol 3: Preparation of a Formulation for In Vivo
Administration
This protocol provides an example of how to prepare GSK-872 hydrochloride in a vehicle

suitable for in vivo use, based on a published formulation[3].

Materials:

GSK-872 hydrochloride

Anhydrous DMSO
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Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Procedure:

Initial Dissolution: Prepare a stock solution of GSK-872 hydrochloride in DMSO (e.g., 20.8

mg/mL).

Vehicle Preparation: In a sterile tube, add the solvents in the following order, ensuring the

solution is clear after each addition: a. Add 100 µL of the GSK-872 hydrochloride DMSO

stock to 400 µL of PEG300. Mix until clear. b. Add 50 µL of Tween-80 to the mixture. Mix until

clear. c. Add 450 µL of saline to reach a final volume of 1 mL. Mix thoroughly.

Administration: The final solution should be used immediately for administration to animals.

The final concentration of GSK-872 hydrochloride in this example would be 2.08 mg/mL.
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Experimental Workflow for Solubility Determination
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3. Vortex

4. Sonicate (if needed)

if not dissolved

6. Visual Inspection5. Gentle Warming (optional)

if still not dissolved

solid remains

7. Aliquot & Store

clear solution

Click to download full resolution via product page

Caption: Workflow for preparing GSK-872 hydrochloride solutions.

GSK-872 hydrochloride is a specific inhibitor of RIPK3, a key kinase in the necroptosis

pathway. By targeting RIPK3, it prevents the downstream phosphorylation of Mixed Lineage
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Kinase Domain-Like protein (MLKL), a crucial event for the execution of necroptotic cell

death[5].

Necroptosis Signaling Pathway and GSK-872 Inhibition
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Caption: Inhibition of the necroptosis pathway by GSK-872 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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